Cas no 2565806-84-8 (Cyclohexanol, 2-[2-(ethylthio)phenyl]-)

• Product Name: Cyclohexanol, 2-[2-(ethylthio)phenyl]-
• CAS No: 2565806-84-8
• MF: C₁₄H₂₀OS
• MW: 236.373003005981
• MDL: MFCD31923658
• CID: 5223878
• Update Time: 2025-08-03

Cyclohexanol, 2-[2-(ethylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[2-(ethylthio)phenyl]-

• MDL： MFCD31923658
• Inchi： 1S/C14H20OS/c1-2-16-14-10-6-4-8-12(14)11-7-3-5-9-13(11)15/h4,6,8,10-11,13,15H,2-3,5,7,9H2,1H3
• InChI Key： SPDRNKFCQUHUFT-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1C1=CC=CC=C1SCC

Additional information on Cyclohexanol, 2-[2-(ethylthio)phenyl]-

Research Briefing on Cyclohexanol, 2-[2-(ethylthio)phenyl]- (CAS: 2565806-84-8) in Chemical Biology and Pharmaceutical Applications

Cyclohexanol, 2-[2-(ethylthio)phenyl]- (CAS: 2565806-84-8) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound's structure, featuring a cyclohexanol core substituted with a 2-(ethylthio)phenyl group, suggests potential interactions with biological targets, particularly those involving sulfur-containing amino acids or enzymes. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex molecules with pharmacological activity. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of novel anti-inflammatory agents, where the ethylthio moiety was found to enhance binding affinity to cyclooxygenase-2 (COX-2).

In addition to its anti-inflammatory potential, preliminary in vitro studies have indicated that Cyclohexanol, 2-[2-(ethylthio)phenyl]- may exhibit moderate inhibitory effects on certain cancer cell lines. A study conducted by the National Cancer Institute (NCI) in 2024 reported that the compound demonstrated selective cytotoxicity against breast cancer cells (MCF-7), with an IC50 value of 12.5 μM. While further mechanistic studies are required, these findings suggest its potential as a scaffold for anticancer drug development.

The synthesis of Cyclohexanol, 2-[2-(ethylthio)phenyl]- has also been a subject of recent optimization efforts. A 2023 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using catalytic hydrogenation of the corresponding ketone precursor, achieving a yield of 85% with minimal waste generation. This advancement is particularly significant for industrial-scale production, addressing previous challenges related to cost and environmental impact.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and toxicity. Current research gaps include a lack of comprehensive in vivo studies and detailed structure-activity relationship (SAR) analyses. Future directions may focus on derivatization strategies to improve bioavailability and target specificity, as well as computational modeling to predict off-target effects.

In conclusion, Cyclohexanol, 2-[2-(ethylthio)phenyl]- represents an intriguing chemical entity with multiple potential pharmaceutical applications. Its dual functionality as both a synthetic intermediate and a bioactive compound warrants continued investigation. The coming years may see increased research activity around this molecule, particularly in the context of personalized medicine and targeted drug delivery systems.